![molecular formula C12H13NOS B2383409 (2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one CAS No. 82955-19-9](/img/structure/B2383409.png)
(2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one
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Overview
Description
(2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one, also known as TBOA, is a chemical compound that has been widely studied for its potential use in scientific research. TBOA is a potent inhibitor of glutamate transporters, which are responsible for removing the neurotransmitter glutamate from the synaptic cleft.
Mechanism of Action
(2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one is a potent inhibitor of glutamate transporters, which are responsible for removing glutamate from the synaptic cleft. By inhibiting these transporters, this compound increases the concentration of extracellular glutamate, leading to excitotoxicity and neuronal damage. This mechanism of action has been well studied and is the basis for this compound's use as a research tool.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound increases the concentration of extracellular glutamate, leading to excitotoxicity and neuronal damage. In vivo studies have shown that this compound can induce seizures and cause neuronal damage in the hippocampus. These effects make this compound a valuable tool for studying the mechanisms underlying neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one as a research tool is its potency as a glutamate transporter inhibitor. This allows researchers to study the effects of glutamate excitotoxicity in a controlled environment. However, one of the limitations of using this compound is its potential cytotoxicity. This compound has been shown to induce cell death in some studies, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving (2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one. One area of interest is the development of more selective glutamate transporter inhibitors that can target specific transporter subtypes. Another area of interest is the development of this compound analogs that have improved potency and selectivity. Finally, there is a need for further research into the mechanisms underlying glutamate excitotoxicity and the role of glutamate transporters in neurological disorders.
Conclusion
In conclusion, this compound is a valuable research tool for investigating the role of glutamate transporters in neurological disorders. Its potency as a glutamate transporter inhibitor allows researchers to study the effects of glutamate excitotoxicity in a controlled environment. However, its potential cytotoxicity limits its use in certain experiments. Future research should focus on developing more selective glutamate transporter inhibitors and this compound analogs with improved potency and selectivity.
Synthesis Methods
The synthesis of (2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one involves a multistep process that starts with the reaction of 2-bromothiophene with 2-methyl-2-butenoic acid to produce a substituted enone. The enone is then reacted with 3-aminomethyl-1-cyclopentene to form the bicyclic structure of this compound. The final step involves the introduction of a thiophene substituent to the nitrogen atom of the bicyclic structure.
Scientific Research Applications
(2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one has been extensively studied for its potential use in scientific research. It is primarily used as a research tool to investigate the role of glutamate transporters in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. This compound has been shown to increase the concentration of extracellular glutamate, leading to excitotoxicity and neuronal damage. This makes this compound a valuable tool for studying the mechanisms underlying these disorders.
Properties
IUPAC Name |
(2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NOS/c14-12-9-3-5-13(6-4-9)11(12)8-10-2-1-7-15-10/h1-2,7-9H,3-6H2/b11-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZBSBCCCGCUASD-DHZHZOJOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1C(=O)C2=CC3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN\2CCC1C(=O)/C2=C\C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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